N4-(4-chloro-2-methylphenyl)-2-chloroisonicotinamide
Overview
Description
N4-(4-chloro-2-methylphenyl)-2-chloroisonicotinamide, also known as CMI-977, is a synthetic compound that belongs to the class of isonicotinamide derivatives. This compound has been extensively studied for its potential as an anti-inflammatory and immunomodulatory agent.
Mechanism of Action
The mechanism of action of N4-(4-chloro-2-methylphenyl)-2-chloroisonicotinamide involves the inhibition of the NF-κB signaling pathway, which is a key regulator of the immune response. This inhibition leads to the downregulation of pro-inflammatory cytokines and chemokines, resulting in a reduction in inflammation.
Biochemical and Physiological Effects
N4-(4-chloro-2-methylphenyl)-2-chloroisonicotinamide has been shown to have a number of biochemical and physiological effects in scientific research studies. It has been shown to reduce the production of reactive oxygen species, which are involved in the pathogenesis of many inflammatory diseases. Additionally, it has been shown to inhibit the activation of macrophages and T cells, which are involved in the immune response.
Advantages and Limitations for Lab Experiments
N4-(4-chloro-2-methylphenyl)-2-chloroisonicotinamide has several advantages and limitations for lab experiments. One advantage is that it has a high degree of specificity for the NF-κB signaling pathway, which makes it a useful tool for studying the immune response. However, a limitation is that it has a relatively short half-life, which can make it difficult to study its long-term effects.
Future Directions
There are several future directions for the study of N4-(4-chloro-2-methylphenyl)-2-chloroisonicotinamide. One potential direction is the development of more stable analogs of N4-(4-chloro-2-methylphenyl)-2-chloroisonicotinamide that can be used to study its long-term effects. Another direction is the investigation of the potential therapeutic applications of N4-(4-chloro-2-methylphenyl)-2-chloroisonicotinamide in various inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.
Conclusion
In conclusion, N4-(4-chloro-2-methylphenyl)-2-chloroisonicotinamide is a synthetic compound that has been extensively studied for its potential as an anti-inflammatory and immunomodulatory agent. Its mechanism of action involves the inhibition of the NF-κB signaling pathway, resulting in a reduction in inflammation. While N4-(4-chloro-2-methylphenyl)-2-chloroisonicotinamide has several advantages and limitations for lab experiments, there are several future directions for its study that may lead to the development of new therapeutics for inflammatory diseases.
Scientific Research Applications
N4-(4-chloro-2-methylphenyl)-2-chloroisonicotinamide has been studied for its potential as an anti-inflammatory and immunomodulatory agent in various scientific research applications. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of many inflammatory diseases.
properties
IUPAC Name |
2-chloro-N-(4-chloro-2-methylphenyl)pyridine-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10Cl2N2O/c1-8-6-10(14)2-3-11(8)17-13(18)9-4-5-16-12(15)7-9/h2-7H,1H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MXNLCYXASKTZBP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)Cl)NC(=O)C2=CC(=NC=C2)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10Cl2N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N4-(4-chloro-2-methylphenyl)-2-chloroisonicotinamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Ethyl 2-chloro-3,3,3-trifluoro-2-{[3-(trifluoromethyl)benzoyl]amino}propanoate](/img/structure/B3042840.png)
![[5-[(2,6-Dichlorophenyl)methyl]-2-[(2,6-dichlorophenyl)methylsulfanyl]-6-methylpyrimidin-4-yl]oxy-diethoxy-sulfanylidene-lambda5-phosphane](/img/structure/B3042843.png)
![1-[(2-Chlorophenyl)-diphenoxyphosphorylmethyl]-3-[3-(trifluoromethyl)phenyl]thiourea](/img/structure/B3042847.png)
![1-[(4-Chlorophenyl)-diphenoxyphosphorylmethyl]-3-[2-chloro-5-(trifluoromethyl)phenyl]thiourea](/img/structure/B3042849.png)
![2-[5-(3-chloro-4-methylphenyl)-2H-1,2,3,4-tetraazol-2-yl]-1-(4-chloro-3-nitrophenyl)ethan-1-one](/img/structure/B3042854.png)
![3-(2-chloro-6-fluorobenzyl)-7-[(diethoxyphosphorothioyl)oxy]-4-propyl-2H-chromen-2-one](/img/structure/B3042856.png)
![3-(2-chloro-6-fluorobenzyl)-7-[(dimethoxyphosphorothioyl)oxy]-4-propyl-2H-chromen-2-one](/img/structure/B3042857.png)
![[5-[(3,4-Dichlorophenyl)methyl]-6-methyl-2-pyridin-2-ylpyrimidin-4-yl]oxy-diethoxy-sulfanylidene-lambda5-phosphane](/img/structure/B3042858.png)
![N'1-(2-chloroacetyl)-2-{5-[3,5-di(trifluoromethyl)phenyl]-2H-1,2,3,4-tetraazol-2-yl}propanohydrazide](/img/structure/B3042859.png)
![N'1-(2-chloroacetyl)-2-{5-[3-(trifluoromethyl)phenyl]-2H-1,2,3,4-tetraazol-2-yl}ethanohydrazide](/img/structure/B3042860.png)
